Cas no 90565-29-0 (ethyl(methyl)(pyridin-3-yl)methylamine)

• Product Name: ethyl(methyl)(pyridin-3-yl)methylamine
• CAS No: 90565-29-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 4302654
• PubChem ID: 44302712
• Update Time: 2025-08-05

ethyl(methyl)(pyridin-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, N-ethyl-N-methyl-
• ethyl(methyl)(pyridin-3-yl)methylamine
• N-methyl-N-(pyridin-3-ylmethyl)ethanamine
• UNII-EUE4GKK66M
• 90565-29-0
• BDBM50115825
• Ethyl-methyl-pyridin-3-ylmethyl-amine
• PD187514
• EUE4GKK66M
• SCHEMBL6674571
• CHEMBL60792
• N-Ethyl-N-methyl-3-pyridinemethanamine

• Inchi： 1S/C9H14N2/c1-3-11(2)8-9-5-4-6-10-7-9/h4-7H,3,8H2,1-2H3
• InChI Key： DYIAIEHOHKXIMP-UHFFFAOYSA-N
• SMILES： N(C)(CC)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on ethyl(methyl)(pyridin-3-yl)methylamine

Introduction to Ethyl(Methyl)(Pyridin-3-yl)methylamine (CAS No. 90565-29-0)

Ethyl(methyl)(pyridin-3-yl)methylamine, a compound with the chemical formula C₉H₁₄N, is a significant molecule in the realm of pharmaceutical and chemical research. This compound is identified by its unique CAS number, CAS No. 90565-29-0, which distinguishes it in the vast database of chemical substances. The molecular structure of ethyl(methyl)(pyridin-3-yl)methylamine features a pyridine ring, which is a crucial component in many bioactive molecules, making it a subject of intense interest among researchers.

The pyridine ring in ethyl(methyl)(pyridin-3-yl)methylamine contributes to its potential biological activity. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with various biological targets. Specifically, the 3-pyridinyl moiety in this compound suggests possible interactions with enzymes and receptors, which are pivotal in drug design and development.

In recent years, there has been a surge in research focusing on the development of novel compounds that can modulate neurological and cardiovascular functions. The structural features of ethyl(methyl)(pyridin-3-yl)methylamine make it a promising candidate for such applications. For instance, studies have shown that pyridine-based compounds can exhibit properties that are beneficial in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The compound's ability to cross the blood-brain barrier is another area of interest. Many pharmaceuticals designed for neurological disorders must be able to penetrate this barrier to reach their target sites effectively. Ethyl(methyl)(pyridin-3-yl)methylamine has shown potential in this regard, making it a valuable asset in the search for new treatments.

Furthermore, ethyl(methyl)(pyridin-3-yl)methylamine has been explored for its potential role in drug repurposing. Drug repurposing involves finding new uses for existing drugs or compounds, which can significantly reduce the time and cost associated with drug development. The versatility of ethyl(methyl)(pyridin-3-yl)methylamine makes it an attractive candidate for this approach.

Recent studies have also delved into the synthesis and characterization of ethyl(methyl)(pyridin-3-yl)methylamine. Advanced synthetic techniques have enabled researchers to produce this compound with high purity and yield, facilitating further research into its biological activities. Techniques such as chromatography and spectroscopy have been particularly useful in understanding the structural properties of this molecule.

The pharmacokinetic properties of ethyl(methyl)(pyridin-3-yl)methylamine are another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety profile. Preliminary studies suggest that ethyl(methyl)(pyridin-3-yl)methylamine exhibits favorable pharmacokinetic properties, making it a promising candidate for further development.

In conclusion, ethyl(methyl)(pyridin-3-yl)methylamine (CAS No. 90565-29-0) is a compound with significant potential in pharmaceutical research. Its unique structural features, particularly the presence of a pyridine ring, make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in the field of medicinal chemistry.